Cas no 16338-99-1 (1-Heptanamine,N-methyl-N-nitroso-)

• Product Name: 1-Heptanamine,N-methyl-N-nitroso-
• CAS No: 16338-99-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 153814
• PubChem ID: 27822
• Update Time: 2025-04-19

1-Heptanamine,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine,N-methyl-N-nitroso-
• N-Nitrosomethyl-n-heptylamine
• nitrosomethyl-N-heptylamine
• N-methyl-N-nitrosoheptan-1-amine
• 16338-99-1
• CHEMBL163835
• N-METHYL-N-NITROSO-1-HEPTANAMINE
• 1-Heptanamine, N-methyl-N-nitroso-
• HEPTYLAMINE, N-METHYL-N-NITROSO-
• Heptylmethylnitrosamine
• Q27894285
• Methylheptylnitrosamine
• EN300-7475913
• UNII-FUI89639YO
• N-Nitrosomethylheptylamine
• N-Nitroso-N-methylheptylamine
• Methylheptylnitrosamin
• N-heptyl-N-methylnitrous amide
• CCRIS 3061
• BRN 2076926
• DTXSID70936822
• N-nitroso-methyl-n-heptylamine
• Nitrosomethylheptylamine
• AKOS006277375
• N-Methyl-N-nitrosoheptylamine
• Methylheptylnitrosamin [German]
• heptyl(methyl)nitrosoamine
• Z1198158216
• FUI89639YO

• Inchi： 1S/C8H18N2O/c1-3-4-5-6-7-8-10(2)9-11/h3-8H2,1-2H3
• InChI Key： REAKWIQVJUHNOX-UHFFFAOYSA-N
• SMILES： O=NN(C)CCCCCCC

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 96.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 3.1

Experimental Properties

• Density: 1.0004 (rough estimate)
• Boiling Point: 283.34°C (rough estimate)
• Flash Point: 105.3°C
• Refractive Index: 1.4540 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds